Cas no 159922-50-6 (4-Methoxyphenyl 2,6-Di-O-bezyl-β-D-galactopyranoside)

4-Methoxyphenyl 2,6-Di-O-bezyl-β-D-galactopyranoside structure
159922-50-6 structure
Product Name:4-Methoxyphenyl 2,6-Di-O-bezyl-β-D-galactopyranoside
CAS No:159922-50-6
MF:C27H30O7
MW:466.522908687592
MDL:MFCD06797145
CID:109375
PubChem ID:87557890
Update Time:2025-09-20

4-Methoxyphenyl 2,6-Di-O-bezyl-β-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

    • b-D-Galactopyranoside,4-methoxyphenyl 2,6-bis-O-(phenylmethyl)-
    • 4-Methoxyphenyl 2,6-Di-O-benzyl-beta-D-galactopyranoside
    • (2R,3R,4S,5R,6S)-6-(4-methoxyphenoxy)-5-phenylmethoxy-2-(phenylmethoxymethyl)oxane-3,4-diol
    • 4-Methoxyphenyl 2,6-di-O-benzyl-b-D-galactopyranoside
    • 4-Methoxyphenyl 2,6-Di-O-benzyl-β-D-galactopyranoside
    • 4-Methoxyphenyl 2,6-Di-O-benzyl-β4-Methoxyphenyl2,6-di-O-benzyl-b-D-galactopyranose
    • 4-Methoxyphenyl 2,6-Di-O-benzyl-β-D-glucopyranoside
    • (2R,3R,4S,5R,6S)-5-(Benzyloxy)-2-((benzyloxy)methyl)-6-(4-methoxyphenoxy)tetrahydro-2H-pyran-3,4-diol
    • 4-Methoxyphenyl 2-O,6-O-dibenzyl-beta-D-galactopyranoside
    • W-201449
    • (2R,3R,4S,5R,6S)-5-(BENZYLOXY)-2-[(BENZYLOXY)METHYL]-6-(4-METHOXYPHENOXY)OXANE-3,4-DIOL
    • M1634
    • CS-0214550
    • AKOS027320215
    • T71866
    • AS-71722
    • DTXSID90447889
    • beta-D-Galactopyranoside, 4-methoxyphenyl 2,6-bis-O-(phenylmethyl)-
    • 159922-50-6
    • ZNONEMGWLHXQDN-LXSUACKSSA-N
    • 4-Methoxyphenyl 2,6-Di-O-bezyl-β-D-galactopyranoside
    • MDL: MFCD06797145
    • Inchi: 1S/C27H30O7/c1-30-21-12-14-22(15-13-21)33-27-26(32-17-20-10-6-3-7-11-20)25(29)24(28)23(34-27)18-31-16-19-8-4-2-5-9-19/h2-15,23-29H,16-18H2,1H3/t23-,24+,25+,26-,27-/m1/s1
    • InChI Key: ZNONEMGWLHXQDN-LXSUACKSSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@H]([C@H]1COCC1C=CC=CC=1)O)O)OCC1C=CC=CC=1)OC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 466.19900
  • Monoisotopic Mass: 466.19915329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 555
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 86.6

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.279
  • Melting Point: 109.0 to 113.0 deg-C
  • Boiling Point: 641.144°C at 760 mmHg
  • Flash Point: 341.552°C
  • Refractive Index: -1 ° (C=1, CHCl3)
  • PSA: 86.61000
  • LogP: 3.32290
  • Solubility: Not determined

4-Methoxyphenyl 2,6-Di-O-bezyl-β-D-galactopyranoside Security Information

  • Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
  • Storage Condition:<0°C

4-Methoxyphenyl 2,6-Di-O-bezyl-β-D-galactopyranoside Pricemore >>

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